2,3-Benzofurandione
Overview
Description
2,3-Benzofurandione, also known as Benzofuran-2,3-dione or Coumarandione, is an organic compound with the molecular formula C8H4O3 . It has a molecular weight of 148.11 g/mol . The IUPAC name for this compound is 1-benzofuran-2,3-dione .
Synthesis Analysis
While specific synthesis methods for this compound were not found in the search results, there have been established methods towards the synthesis of 2,3‐dihydrobenzofurans, which involve intra‐ and inter‐molecular reactions .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzofuran backbone with two carbonyl groups at the 2 and 3 positions . The compound’s structure can be represented by the canonical SMILES string C1=CC=C2C(=C1)C(=O)C(=O)O2
.
Physical and Chemical Properties Analysis
This compound has several computed properties . It has a molecular weight of 148.11 g/mol and an XLogP3-AA value of 1.3, indicating its relative hydrophobicity . It has no hydrogen bond donors and three hydrogen bond acceptors . The compound has a topological polar surface area of 43.4 Ų and a complexity of 209 .
Scientific Research Applications
Synthesis and Pharmaceutical Applications
2,3-Benzofurandione derivatives, such as 2-Phenyl-3-benzoylbenzofurans, have shown significant potential in pharmaceutical research. These compounds, synthesized using methods like the Wittig procedure, are structurally similar to bioactive molecules used in various drugs. For example, they are structurally related to amiodarone, a drug for cardiac arrhythmias, and other compounds with neurodegenerative therapeutic potential (Delogu & Begala, 2016).
Antimicrobial and Antitumor Properties
Benzofuran derivatives, including this compound, are notable for their broad range of biological activities. They have been found effective as antimicrobial agents against several microbes. Additionally, some derivatives like psoralen and angelicin are used in treating skin diseases, including cancer and psoriasis. Their unique structure makes them an important scaffold in drug discovery, particularly in searching for antimicrobial candidates (Hiremathad et al., 2015).
Development of New Inhibitors
This compound derivatives have been studied for their inhibitory properties against diseases, viruses, fungi, and microbes. The presence of specific functional groups in these compounds enhances their therapeutic activities, making them promising candidates for new drug development (Dawood, 2019).
Antiproliferative Effects
These compounds have shown potential in cancer research, particularly in inhibiting the proliferation of cancer cells. Certain benzofuran derivatives have demonstrated good antiproliferative activity and the ability to reverse multidrug resistance in cancer cell lines, presenting a new avenue for cancer treatment research (Parekh et al., 2011).
Tuberculosis Treatment
Some this compound derivatives have shown promising results in the treatment of tuberculosis. These compounds exhibit strong activity against the Mycobacterium tuberculosis strain, making them potential candidates for anti-TB drugs (Thorat et al., 2016).
Inhibitors of Tubulin Polymerization
Benzofuran derivatives have been identified as potential antitumor agents that inhibit tubulin polymerization. This property is crucial in cancer therapy, as it can lead to the development of new anticancer drugs (Pieters et al., 1999).
Safety and Hazards
While specific safety and hazard information for 2,3-Benzofurandione was not found in the search results, studies in animals show that 2,3-benzofuran can damage the liver and kidneys if large amounts are given within a short time, and that very large amounts can kill . It’s important to note that this compound and 2,3-benzofuran are different compounds, but they may have similar properties due to their structural similarities.
Mechanism of Action
Target of Action
Benzofuran-2,3-dione, also known as 2,3-Benzofurandione, is a class of compounds that are ubiquitous in nature .
Mode of Action
Benzofuran compounds are known to interact with their targets, leading to changes that result in their biological activities . For example, some benzofuran derivatives have been found to exhibit significant cell growth inhibitory effects .
Biochemical Pathways
It’s known that benzofuran compounds can affect a wide range of biological and pharmacological activities . For instance, some benzofuran derivatives have been developed and utilized as anticancer agents .
Pharmacokinetics
It’s known that the bioavailability of benzofuran compounds is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing .
Result of Action
It’s known that benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . For example, some substituted benzofurans have dramatic anticancer activities .
Action Environment
It’s known that benzofuran compounds are widely distributed in higher plants such as asteraceae, rutaceae, liliaceae, and cyperaceae , suggesting that they can function in a variety of environmental conditions.
Properties
IUPAC Name |
1-benzofuran-2,3-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4O3/c9-7-5-3-1-2-4-6(5)11-8(7)10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUISWLJHAJBRAA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(=O)O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80197104 | |
Record name | 2,3-Benzofurandione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80197104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4732-72-3 | |
Record name | 2,3-Benzofurandione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004732723 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3-Benzofurandione | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122748 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,3-Benzofurandione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80197104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Coumarandione | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3LFN2PCL6K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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